Cas no 2248396-78-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(acetyloxy)-5-methylbenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(acetyloxy)-5-methylbenzoate
• CAS No: 2248396-78-1
• MF: C₁₈H₁₃NO₆
• MW: 339.298925161362
• CID: 6287112
• PubChem ID: 165719127
• Update Time: 2025-11-01

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(acetyloxy)-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6517924
• 2248396-78-1
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(acetyloxy)-5-methylbenzoate

• Inchi： 1S/C18H13NO6/c1-10-7-8-15(24-11(2)20)14(9-10)18(23)25-19-16(21)12-5-3-4-6-13(12)17(19)22/h3-9H,1-2H3
• InChI Key： DLTJRIDWULKDCC-UHFFFAOYSA-N
• SMILES： O(C(C1=C(C=CC(C)=C1)OC(C)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 339.07428713g/mol
• Monoisotopic Mass: 339.07428713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 90Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(acetyloxy)-5-methylbenzoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(acetyloxy)-5-methylbenzoate (CAS No. 2248396-78-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(acetyloxy)-5-methylbenzoate (CAS No. 2248396-78-1) is a specialized organic molecule with a unique structural framework. This compound belongs to the class of isoindole derivatives, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and material science. The presence of both acetyloxy and methylbenzoate functional groups in its structure makes it a versatile intermediate for synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and development.

One of the key features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(acetyloxy)-5-methylbenzoate is its multi-functional reactivity. The isoindole core provides a rigid scaffold, while the ester linkage and acetyl group offer sites for further chemical modifications. This makes the compound a valuable building block for designing novel molecules with tailored properties. In recent years, there has been growing interest in sustainable synthesis and green chemistry, and this compound aligns well with these trends due to its potential for efficient and environmentally friendly transformations.

The compound's CAS No. 2248396-78-1 is often searched in academic and industrial databases, reflecting its relevance in high-value chemical research. Users frequently inquire about its synthetic routes, physical properties, and applications in drug formulation. For instance, the acetyloxy group is known to enhance the bioavailability of certain drugs, making this compound a candidate for prodrug development. Additionally, the methylbenzoate moiety is a common feature in fragrances and flavoring agents, suggesting potential cross-industry applications.

From a technical perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(acetyloxy)-5-methylbenzoate exhibits stability under standard laboratory conditions, which is critical for its handling and storage. Its molecular weight and solubility profile are often discussed in research papers, as these properties influence its utility in various solvents and reaction systems. The compound's spectroscopic data, including NMR and IR spectra, are also of interest to chemists for identification and purity assessment.

In the context of current research trends, this compound is being explored for its potential in targeted drug delivery systems and bioconjugation strategies. The isoindole scaffold is known to interact with biological targets, and the ester functionality allows for controlled release mechanisms. These attributes make it a promising candidate for personalized medicine and therapeutic innovations. Furthermore, its compatibility with nanotechnology applications is an area of active investigation, particularly in the development of nanocarriers for drug transport.

For researchers and manufacturers, understanding the regulatory landscape surrounding CAS No. 2248396-78-1 is essential. While the compound is not classified as hazardous, adherence to good laboratory practices (GLP) and safety protocols is recommended. Its patent status and commercial availability are also frequently searched topics, as they impact its accessibility for experimental and industrial use.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(acetyloxy)-5-methylbenzoate (CAS No. 2248396-78-1) is a compound of significant scientific and industrial interest. Its structural versatility, reactivity, and potential applications in pharmaceuticals and beyond make it a subject of ongoing research. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in advancing molecular design and functional materials.